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Introduction
TC-O 9311 is a potent and selective agonist for the G protein-coupled receptor 139 (GPR139),

an orphan receptor predominantly expressed in the central nervous system.[1][2][3][4] GPR139

has emerged as a potential therapeutic target for neuropsychiatric disorders. The primary

signaling pathway for GPR139 involves coupling to Gq/11 G-proteins, which activates

phospholipase C (PLC) and leads to the mobilization of intracellular calcium.[5][6][7][8][9] This

application note provides a detailed protocol for a calcium mobilization assay using TC-O 9311
to characterize the activation of GPR139. This assay is a robust and high-throughput method

for studying GPR139 pharmacology and for screening potential modulators of the receptor.

The assay relies on the use of a fluorescent calcium indicator that exhibits an increase in

fluorescence intensity upon binding to free cytosolic calcium. The activation of GPR139 by an

agonist like TC-O 9311 triggers a signaling cascade that results in the release of calcium from

intracellular stores, primarily the endoplasmic reticulum, leading to a transient increase in

intracellular calcium concentration.[10] This change in fluorescence can be measured in real-

time using a fluorescence plate reader, allowing for the quantification of receptor activation.

Signaling Pathway of GPR139 Activation
The activation of GPR139 by an agonist such as TC-O 9311 initiates a signal transduction

cascade that results in an increase in intracellular calcium. The receptor is primarily coupled to
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the Gq/11 family of G-proteins.[5][6][7][8][9] Upon agonist binding, the Gαq subunit dissociates

and activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses

through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the

release of stored calcium ions into the cytosol. This rapid increase in intracellular calcium

concentration is the signal that is detected in the calcium mobilization assay.
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GPR139 Gq-mediated signaling pathway.

Experimental Protocols
This protocol describes the measurement of TC-O 9311-induced calcium mobilization in a cell

line stably expressing human GPR139, such as CHO-K1 cells.

Materials and Reagents
Cell Line: CHO-K1 cells stably expressing human GPR139 (CHO-hGPR139).

Culture Medium: DMEM/F-12 supplemented with 10% Fetal Bovine Serum (FBS), 1%

Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

Assay Buffer: Hanks' Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH

7.4.
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Calcium-sensitive dye: Fluo-4 AM, Calcium-6, or equivalent "no-wash" calcium assay kit.

Probenecid: (if required for the chosen dye and cell line to prevent dye leakage).

Test Compound: TC-O 9311.

Control Compounds: A known GPR139 agonist (if available) and a vehicle control (e.g.,

DMSO).

Assay Plates: Black-walled, clear-bottom 96-well or 384-well microplates.

Instrumentation: A fluorescence microplate reader with automated liquid handling capable of

kinetic fluorescence reading (e.g., FLIPR, FlexStation).

Experimental Workflow
The overall workflow for the calcium mobilization assay is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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